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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046 Get Quote

Eine vergleichende Analyse verschiedener Weichmacher für Polyvinylbutyral (PVB) ist für

Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung von entscheidender

Bedeutung, um die Materialeigenschaften für spezifische Anwendungen zu optimieren. Diese

Anleitung bietet einen objektiven Vergleich der Leistung gängiger Weichmacher für PVB,

unterstützt durch experimentelle Daten, detaillierte Versuchsprotokolle und eine Visualisierung

der molekularen Wechselwirkungen.

Zusammenfassung der quantitativen Daten
Die Auswahl des Weichmachers hat einen signifikanten Einfluss auf die mechanischen und

thermischen Eigenschaften von Polyvinylbutyral. Die folgende Tabelle fasst die Leistungsdaten

verschiedener Weichmacher in PVB zusammen.
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Eigenschaft Weichmacher
Konzentration
(Gew.-%)

Wert Quelle(n)

Zugfestigkeit

Triethylenglykol-

di-2-

ethylhexanoat

(3GO)

28 19,3 MPa [1]

Dibutylsebacat

(DBS) in PVC
- 15,7 MPa [2][3]

Bruchdehnung

Triethylenglykol-

di-2-

ethylhexanoat

(3GO)

28 265 % [1]

Dibutylsebacat

(DBS) in PVC
- 350 % [2][3]

Glasübergangste

mperatur (Tg)

Kein

Weichmacher
0 49 - 74 °C [1][4][5]

Triethylenglykol-

di-2-

ethylhexanoat

(3GO)

28 16,2 °C [1]

Dibutylsebacat

(DBS)
25 ca. 16 °C [4]

Benzylbutylphtha

lat (BBP)
25 ca. 16 °C [4]

*Daten für mit Dibutylsebacat (DBS) weichgemachtes PVC werden als Anhaltspunkt für die

Leistungsfähigkeit von Sebacat-Weichmachern aufgeführt.

Experimentelle Protokolle
Die in der obigen Tabelle aufgeführten quantitativen Daten basieren auf den folgenden

standardisierten experimentellen Methoden:
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Bestimmung der zugehörigen Eigenschaften
(Zugfestigkeit und Bruchdehnung)
Die Messung der Zugfestigkeit und der Bruchdehnung von dünnen Kunststofffolien wird in der

Regel nach dem Standard ASTM D882 durchgeführt.

Methodik:

Probenvorbereitung: Aus der weichgemachten PVB-Folie werden rechteckige Probestreifen

mit einer definierten Breite (z. B. 25,4 mm) und Länge geschnitten. Die Dicke der Proben

wird an mehreren Punkten gemessen und der Durchschnittswert ermittelt.

Konditionierung: Die Proben werden vor der Prüfung für eine festgelegte Zeit (z. B. 24

Stunden) bei einer Standardtemperatur (23 ± 2 °C) und relativer Luftfeuchtigkeit (50 ± 5 %)

konditioniert.

Prüfungsdurchführung: Die Probe wird in die Klemmen einer universellen Prüfmaschine

eingespannt. Die Klemmen bewegen sich mit einer konstanten Geschwindigkeit

auseinander, wodurch die Probe gedehnt wird, bis sie reißt.

Datenerfassung: Während des Versuchs werden die aufgebrachte Kraft und die

Längenänderung der Probe kontinuierlich aufgezeichnet.

Berechnung:

Die Zugfestigkeit wird als die maximale Kraft pro ursprünglicher Querschnittsfläche der

Probe berechnet.

Die Bruchdehnung wird als prozentuale Längenänderung der Probe zum Zeitpunkt des

Bruchs im Verhältnis zur ursprünglichen Länge berechnet.

Bestimmung der Glasübergangstemperatur (Tg)
Die Glasübergangstemperatur von Polymeren wird üblicherweise mittels dynamischer

Differenzkalorimetrie (DSC) gemäß ASTM D3418 bestimmt.

Methodik:
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Probenvorbereitung: Eine kleine Menge der weichgemachten PVB-Folie (typischerweise 5-

10 mg) wird in einen Aluminium-DSC-Tiegel eingewogen und versiegelt.

Prüfungsdurchführung: Der Tiegel mit der Probe und ein leerer Referenztiegel werden in die

DSC-Zelle eingebracht. Die Zelle wird dann einem kontrollierten Temperaturprogramm

unterworfen, das typischerweise einen Heiz-, einen Kühl- und einen zweiten Heizzyklus

umfasst, um die thermische Vorgeschichte des Materials zu eliminieren. Eine typische

Heizrate ist 10 °C/min.

Datenerfassung: Das DSC-Gerät misst die Wärmestromdifferenz zwischen der Probe und

der Referenz als Funktion der Temperatur.

Analyse: Die Glasübergangstemperatur wird als eine stufenförmige Änderung in der

Wärmestromkurve während des zweiten Heizzyklus identifiziert. Der Tg-Wert wird

typischerweise als der Mittelpunkt dieser Stufe bestimmt.

Bestimmung der Weichmachermigration
Die Migration von Weichmachern aus Kunststofffolien kann durch verschiedene Methoden

bewertet werden, einschließlich Gewichtsverlustmessungen nach Lagerung unter bestimmten

Bedingungen.

Methodik:

Probenvorbereitung: Weichgemachte PVB-Folien definierter Größe und Gewichts werden

vorbereitet.

Lagerung: Die Proben werden in einer Umgebung mit erhöhter Temperatur (z. B. 70 °C)

und/oder in Kontakt mit einem absorbierenden Material oder einer Flüssigkeit gelagert.

Messung: In regelmäßigen Abständen werden die Proben entnommen, gereinigt und erneut

gewogen.

Berechnung: Der prozentuale Gewichtsverlust wird als Indikator für die

Weichmachermigration berechnet.

Visualisierung der molekularen Wechselwirkungen
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Die Wirksamkeit eines Weichmachers in PVB hängt stark von seiner Fähigkeit ab, mit den

Polymerketten zu interagbeiten. Die primäre Wechselwirkung ist die Bildung von

Wasserstoffbrückenbindungen zwischen den polaren Gruppen des Weichmachers (z. B.

Estergruppen) und den freien Hydroxylgruppen (-OH) des Polyvinylbutyrals. Diese

Wechselwirkungen unterbrechen die starken Wasserstoffbrückenbindungen zwischen den

PVB-Ketten, was zu einer erhöhten Kettenbeweglichkeit und damit zu einer Verringerung der

Glasübergangstemperatur und einer Erhöhung der Flexibilität führt.

Polyvinylbutyral (PVB) Kette

Weichmachermolekül (z.B. Ester)

Wechselwirkungsmechanismus
...-CH-CH2-CH-CH2-... OH Wasserstoffbrücke

R-C=O
  | 

 O-R'

Wechselwirkung zwischen PVB und Weichmacher

Click to download full resolution via product page

Abbildung 1: Schematische Darstellung der Wasserstoffbrückenbindung zwischen einer

Hydroxylgruppe der PVB-Kette und einer polaren Gruppe eines Weichmachermoleküls.

Das obige Diagramm illustriert das grundlegende Prinzip der Weichmachung von PVB. Die

Wasserstoffbrückenbindung (gestrichelte Linie) zwischen der Hydroxylgruppe (-OH) des PVB

und dem Sauerstoffatom der Carbonylgruppe (C=O) des Ester-Weichmachers ist

entscheidend. Diese Wechselwirkung verringert die intermolekularen Kräfte zwischen den

PVB-Ketten und erhöht deren Abstand, was zu den gewünschten makroskopischen

Eigenschaften wie Flexibilität und einer niedrigeren Glasübergangstemperatur führt. Die Wahl
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des Weichmachers beeinflusst die Stärke und Anzahl dieser Wechselwirkungen und damit die

Endleistung des Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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